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Kelex 100 is a specialized chelating extractant, specifically 7-(4-ethyl-1-methyloctyl) 8-hydroxyquinoline,

designed to selectively extract copper ions (Cu²⁺) from acidic aqueous leach liquors (typically in the pH

range of 1 to 3) into an organic phase [1].

The extraction and stripping processes are governed by the following equilibrium reaction, which forms an

extremely stable copper complex [1]: 2 RH₍ₒᵣg₎ + Cu²⁺₍ₐq₎ ⇌ R₂Cu₍ₒᵣg₎ + 2 H⁺₍ₐq₎

The exceptional stability of the [R₂Cu] complex in the organic phase drives the equilibrium to the right

during extraction, even at low pH. This same equilibrium is reversed in the stripping stage by contacting the

loaded organic phase with a high-concentration sulfuric acid solution (120-150 g/L), producing a pure,

concentrated copper sulfate solution suitable for electrolysis [1].

Protocol: Kinetic Monitoring via Attenuated Total
Internal Reflectance Spectroscopy

This protocol details a method for the in-situ kinetic study of Cu²⁺ extraction by Kelex 100 at a liquid-liquid

interface, based on a study using a static transfer cell [2] [3].
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Extractant: Kelex 100 reagent [1].

Solvents: n-Heptane, as the organic phase diluent [2] [3].
Aqueous Phase: Copper sulfate (CuSO₄) solution in deionized water.

Equipment:
Static transfer cell.

Attenualted Total Internal Reflectance (ATR) spectroscopy setup.
Spectrometer with UV-Vis capability.

Stopped-flow apparatus (for initial rate constant determination in model systems) [3].

Experimental Procedure

Step 1: Solution Preparation

Organic Phase: Dissolve a known concentration of Kelex 100 (e.g., 2.5-7.5% v/v) in n-heptane [1]
[4].

Aqueous Phase: Prepare a Cu²⁺ solution at the desired concentration and acidity (e.g., pH 1-3).

Step 2: Establishing the Interface

Fill the static transfer cell with the organic phase, ensuring good contact with the ATR crystal.

Carefully introduce the aqueous copper solution to form a stable heptane-water interface.

Step 3: In-Situ Spectral Monitoring

Initiate data collection on the ATR spectrometer immediately after the interface is established.

Continuously monitor the formation of the Cu²⁺-Kelex 100 complex in the organic phase adjacent to
the interface. The complex concentration can be tracked by following the absorbance at its

characteristic wavelength over time.
Maintain constant temperature and avoid convective agitation to adhere to the static cell conditions.

Step 4: Data Fitting and Kinetic Analysis

The temporal characteristics of the extraction are accounted for using a one-dimensional diffusion
model coupled with a reaction-limited interaction between Cu²⁺ and Kelex 100 [3].

Rate constants for the reaction, obtained from independent stopped-flow experiments using a neutral
micelle system (e.g., C12E8), are used to model the reaction kinetics at the heptane-water interface

[3].

Performance Characteristics of Kelex 100
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The tables below summarize key quantitative data and comparative performance for the Kelex 100 reagent.

Table 1: Operational Parameters and Performance of Kelex 100

Parameter Specification / Value Notes / Context

Effective pH Range 1.0 - 3.0 Suitable for acidic leach liquors [1].

Typical
Concentration

2.5% - 7.5% (v/v) Higher concentrations may be needed for complete
extraction [4].

Max Loading
Capacity

~0.4 g Cu per L per %
reagent

e.g., 4.0 g/L Cu for a 5% solution; 2.0 g/L Cu for a
2.5% solution [1].

Stripping Acid Sulfuric Acid (H₂SO₄) 120-150 g/L concentration [1].

Kinetic Profile Fast Reported to have fast extraction kinetics [4].

Table 2: Comparison of Copper Extractants This table compares Kelex 100 with other common

extractants based on a study using ammoniacal carbonate leaching solution [4].

Extractant Typical Required Concentration
Effect of Hexane
Diluent

Stripping
Efficiency

Kelex 100 7.5% (v/v) for complete extraction Less affected Desirable with

H₂SO₄

LIX984N 1% (v/v) sufficient for complete

extraction

Less affected Desirable with

H₂SO₄

CP-150 7.5% (v/v) for complete extraction Capability decreased Desirable with

H₂SO₄
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The following diagram illustrates the logical workflow of the kinetic monitoring experiment described in the

protocol.

Prepare Solutions

Establish Heptane-Water
Interface in Static Cell
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Over Time

Analyze Kinetics:
Fit Diffusion-Reaction Model

Obtain Rate Constants

Click to download full resolution via product page

The diagram below outlines the general process for determining extraction equilibrium, which complements

the kinetic studies.
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Conclusion

Kelex 100 is a powerful reagent for the selective extraction of copper from acidic solutions, forming a highly

stable complex. The application of in-situ spectroscopic techniques, such as ATR spectroscopy, provides a

robust method for studying the kinetics of complex formation at the liquid-liquid interface. The provided

protocols and data serve as a guide for researchers to implement and optimize copper recovery processes

using this reagent.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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